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Compound of Interest

Compound Name: 4,7-Dibromo-1,10-phenanthroline

Cat. No.: B179087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling precautions for 4,7-
Dibromo-1,10-phenanthroline. A comprehensive Safety Data Sheet (SDS) with detailed GHS

classification for this specific compound is not readily available. Therefore, much of the hazard

and handling information presented here is extrapolated from the parent compound, 1,10-

phenanthroline. Users should always consult the most current SDS provided by their supplier

and conduct a thorough risk assessment before handling this chemical.

Introduction
4,7-Dibromo-1,10-phenanthroline is a bidentate ligand utilized in coordination chemistry,

particularly in the synthesis of metal complexes for applications in catalysis, luminescent

materials, and as biological probes. Its chemical structure, featuring bromine substitutions on

the phenanthroline backbone, imparts specific electronic and steric properties that are valuable

in research and development. However, these structural features also necessitate careful

handling to mitigate potential health and environmental risks. This guide provides an in-depth

overview of the known safety precautions and handling procedures for 4,7-Dibromo-1,10-
phenanthroline.

Hazard Identification and Classification
While a specific GHS classification for 4,7-Dibromo-1,10-phenanthroline is not widely

published, the parent compound, 1,10-phenanthroline, is classified as follows. It is prudent to
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handle the dibromo-derivative with at least the same level of caution.

Based on 1,10-Phenanthroline:

Acute Oral Toxicity: Category 3 (Toxic if swallowed).[1][2][3]

Hazardous to the Aquatic Environment, Acute Hazard: Category 1 (Very toxic to aquatic life).

[1]

Hazardous to the Aquatic Environment, Long-Term Hazard: Category 1 (Very toxic to aquatic

life with long lasting effects).[1]

Potential Hazards of 4,7-Dibromo-1,10-phenanthroline:

Ingestion: May be toxic if swallowed.

Inhalation: May be harmful if inhaled, potentially causing respiratory tract irritation.[1]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Physical and Chemical Properties
A compilation of available quantitative data for 4,7-Dibromo-1,10-phenanthroline is presented

below.
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Property Value Reference

Molecular Formula C₁₂H₆Br₂N₂ [4][5][6]

Molecular Weight 338.00 g/mol [4][5][6]

Appearance
White to yellow to green

crystal/powder.
[6]

Melting Point 236 °C [5][6]

Boiling Point 466.6 ± 40.0 °C (Predicted) [5]

Density 1.915 ± 0.06 g/cm³ (Predicted) [5]

Purity ≥ 98% (HPLC) [6]

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating and inhaling dust.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Use non-sparking tools.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.
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Store away from strong oxidizing agents and strong acids.[2]

Some sources recommend storing under an inert gas (nitrogen or argon) at 2-8°C.[5]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Exposure Control Recommendation

Engineering Controls

Use in a well-ventilated area. A chemical fume

hood is recommended. Ensure eyewash

stations and safety showers are readily

accessible.

Eye/Face Protection

Wear chemical safety goggles or glasses that

comply with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.

Skin Protection
Wear appropriate protective gloves (e.g., nitrile)

and a lab coat to prevent skin exposure.

Respiratory Protection

If dust is generated and engineering controls are

insufficient, use a NIOSH/MSHA or European

Standard EN 149 approved respirator with a

particulate filter.

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practices. Wash hands

before breaks and at the end of the workday.

Personal Protective Equipment (PPE) Selection Guide
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Risk Assessment

Required PPE

Handling 4,7-Dibromo-
1,10-phenanthroline

Standard Lab Attire:
- Lab Coat

- Closed-toe Shoes

Potential for
dust generation?

Potential for
splashing?

No

Particulate Respirator
(e.g., N95)

Yes

Face Shield
Yes

End

No

Nitrile Gloves

Safety Goggles

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4,7-Dibromo-1,10-phenanthroline.

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Procedure

Ingestion

If swallowed, immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.[1][2]

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[7]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[7]

Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and proper cleanup.

Spill Response Workflow
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Spill of 4,7-Dibromo-
1,10-phenanthroline Occurs

Evacuate immediate area

Ensure adequate ventilation
(if safe to do so)

Don appropriate PPE
(Respirator, Goggles, Gloves, Lab Coat)

Contain the spill
(avoid spreading dust)

Carefully sweep up solid material
using non-sparking tools

Place in a sealed, labeled container
for hazardous waste

Clean the spill area with a suitable solvent
and then soap and water

Dispose of waste according to
local, state, and federal regulations

Report the incident to the
appropriate safety personnel

Click to download full resolution via product page

Caption: Spill response workflow for 4,7-Dibromo-1,10-phenanthroline.
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Stability and Reactivity
Understanding the chemical stability and reactivity is crucial for safe storage and handling.

Reactivity: Generally stable under normal conditions.

Conditions to Avoid: Incompatible products, excess heat, and exposure to moisture.[2] Avoid

dust formation.[2]

Incompatible Materials: Strong oxidizing agents and strong acids.[2]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide

(CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).

Toxicological and Ecological Information
Detailed toxicological studies specifically on 4,7-Dibromo-1,10-phenanthroline are not readily

available. The information below is based on the parent compound, 1,10-phenanthroline.

Toxicological Information (based on 1,10-phenanthroline):

Metric Value Species

LD50 Oral 132 mg/kg Rat

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC or NTP.

Ecological Information (based on 1,10-phenanthroline):

This substance is very toxic to aquatic life with long-lasting effects.[1]

Do not allow the product to enter drains or waterways.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations.
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Dispose of contents/container to an approved waste disposal plant.[1][2]

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Experimental Protocols
No specific experimental protocols for the safe handling of 4,7-Dibromo-1,10-phenanthroline
were found in the search results. However, standard laboratory procedures for handling toxic,

solid chemicals should be strictly followed. This includes:

Weighing: Always weigh the solid material inside a chemical fume hood or a balance

enclosure to prevent the dispersion of dust.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Ensure the process is conducted in a fume hood.

Reactions: Set up reactions involving this compound within a fume hood. Monitor the

reaction for any signs of incompatibility or hazardous by-product formation.

Researchers should develop a detailed, experiment-specific protocol that incorporates the

safety information from this guide and the supplier's SDS before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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